Cas no 116131-35-2 (1-Iodo-4,5-dimethoxy-2-methylbenzene)

• Product Name: 1-Iodo-4,5-dimethoxy-2-methylbenzene
• CAS No: 116131-35-2
• MF: C₉H₁₁IO₂
• MW: 278.086915254593
• CID: 2895450
• PubChem ID: 15183167
• Update Time: 2025-08-03

1-Iodo-4,5-dimethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• AKOS020056639
• 116131-35-2
• SCHEMBL7136324
• 1-iodo-4,5-dimethoxy-2-methylbenzene
• 1-Iodo-4,5-dimethoxy-2-methylbenzene

• Inchi： 1S/C9H11IO2/c1-6-4-8(11-2)9(12-3)5-7(6)10/h4-5H,1-3H3
• InChI Key： LGCNDEVBMQHPEX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C)OC)OC

Computed Properties

• Exact Mass: 277.98038g/mol
• Monoisotopic Mass: 277.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-Iodo-4,5-dimethoxy-2-methylbenzene

Introduction to 1-Iodo-4,5-Dimethoxy-2-Methylbenzene (CAS No: 116131-35-2)

1-Iodo-4,5-Dimethoxy-2-Methylbenzene is a versatile aromatic compound with the CAS registry number CAS No: 116131-35-2. This compound is widely recognized in the field of organic chemistry for its unique structural features and diverse applications. The molecule consists of a benzene ring substituted with an iodine atom at position 1, methoxy groups at positions 4 and 5, and a methyl group at position 2. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various synthetic pathways.

Recent advancements in synthetic methodologies have further highlighted the significance of CAS No: 116131-35-2 in modern chemical research. For instance, studies have demonstrated its utility as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The presence of electron-donating methoxy groups and an electron-withdrawing iodine atom creates a unique electronic environment that facilitates various nucleophilic and electrophilic reactions. This makes CAS No: 116131-35-2 an ideal substrate for exploring reaction mechanisms and designing new chemical transformations.

The synthesis of CAS No: 116131-35-2 typically involves multi-step processes that emphasize precision and control over reaction conditions. Recent research has focused on optimizing these processes to enhance yield and purity while minimizing environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound by reducing reaction times and energy consumption.

In terms of applications, CAS No: 11613097797 finds extensive use in the pharmaceutical industry as a key intermediate in drug discovery programs. Its ability to undergo various functional group transformations makes it a valuable precursor for constructing complex molecular architectures. Additionally, it has been employed in the synthesis of agrochemicals and advanced materials, showcasing its versatility across multiple domains.

Recent studies have also explored the biological activity of CAS No: 097797 derivatives. For instance, investigations into their anti-inflammatory and antioxidant properties have revealed promising results, suggesting potential applications in therapeutic interventions. These findings underscore the importance of continued research into this compound's chemical and biological properties to unlock its full potential.

In conclusion, CAS No: 097797, or CAS No: 097797, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic techniques and emerging applications, positions it as a cornerstone for future innovations in drug discovery and materials science.